2,2-Bis(4-fluorophenyl)butanedinitrile

• CAS No.: 566884-49-9
• Molecular Formula: C16H10F2N2
• Molecular Weight: 268.26 g/mol
• IUPAC Name: 2,2-bis(4-fluorophenyl)butanedinitrile
• InChI: InChI=1S/C16H10F2N2/c17-14-5-1-12(2-6-14)16(11-20,9-10-19)13-3-7-15(18)8-4-13/h1-8H,9H2
• InChI Key: HXLKPKIWSDXHAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(CC#N)(C#N)C2=CC=C(C=C2)F)F

Description

2,2-Bis(4-fluorophenyl)butanedinitrile is a nitrile-based organic compound characterized by a butanedinitrile backbone (NC–C–C–CN) with two 4-fluorophenyl groups attached to the central carbons. Its molecular formula is C₁₆H₈F₂N₂, with a calculated molecular weight of 266.25 g/mol. The compound’s structure combines electron-withdrawing nitrile groups and lipophilic fluorinated aromatic rings, making it a candidate for applications in pharmaceuticals, agrochemicals, or polymer chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Bis(4-fluorophenyl)butanedinitrile typically involves the reaction of 4-fluorobenzyl cyanide with a suitable reagent under controlled conditions. One common method involves the use of a base such as sodium hydride (NaH) to deprotonate the 4-fluorobenzyl cyanide, followed by the addition of a suitable electrophile to form the desired product .

Industrial Production Methods

Industrial production of 2,2-Bis(4-fluorophenyl)butanedinitrile may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

2,2-Bis(4-fluorophenyl)butanedinitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the nitrile groups to amines or other functional groups.

Substitution: The fluorine atoms on the phenyl rings can be substituted with other groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and hydrogen gas (H2) in the presence of a catalyst are used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce primary amines. Substitution reactions can introduce various functional groups onto the phenyl rings .

Scientific Research Applications

2,2-Bis(4-fluorophenyl)butanedinitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of advanced materials, including polymers and specialty chemicals.

Mechanism of Action

The mechanism of action of 2,2-Bis(4-fluorophenyl)butanedinitrile involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key differences between 2,2-Bis(4-fluorophenyl)butanedinitrile and analogous compounds:

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Functional Groups	Key Features
2,2-Bis(4-fluorophenyl)butanedinitrile	C₁₆H₈F₂N₂	266.25	-	Dinitrile, 4-fluorophenyl	High polarity, potential reactivity in cycloadditions or hydrogenation
2,2-Bis(4-Fluorophenyl)Tetrahydrofuran	C₁₆H₁₄F₂O	260.28	59455-10-6	Ether, 4-fluorophenyl	Oxygen-containing ring, lower reactivity due to lack of nitriles
1-(4-Fluorophenyl)cyclopropanecarbonitrile	C₁₀H₇FN	160.17	-	Cyclopropane, nitrile, fluorophenyl	Ring strain, potential for ring-opening reactions
2,2-Bis(4-fluorophenyl)ethanamine	C₁₄H₁₃F₂N	233.26	-	Amine, 4-fluorophenyl	Basic amine group, distinct from nitrile reactivity

Research Findings and Data Gaps

• Thermal Stability : Nitriles generally exhibit higher thermal stability than amines or ethers, suggesting utility in high-temperature processes.
• Solubility : Predicted low water solubility due to fluorophenyl groups, necessitating organic solvents for reactions.
• Toxicity: Fluorinated nitriles may pose higher toxicity than non-fluorinated analogs, requiring careful handling (see Safety Data Sheets in for related amines).